Cas no 19898-34-1 (ac-tyr-phe-ome)

• Product Name: ac-tyr-phe-ome
• CAS No: 19898-34-1
• MF: C₂₁H₂₄N₂O₅
• MW: 384.425665855408
• CID: 908620
• PubChem ID: 7019864
• Update Time: 2025-06-09

ac-tyr-phe-ome Chemical and Physical Properties

Names and Identifiers

• ac-tyr-phe-ome
• N-ACETYL-L-TYR-PHE METHYL ESTER
• N-Acetyl-Tyr-Phe-O-methylester
• 19898-34-1
• MFCD00237519
• methyl (2S)-2-[[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanoyl]amino]-3-phenylpropanoate
• (S)-methyl 2-((S)-2-acetamido-3-(4-hydroxyphenyl)propanamido)-3-phenylpropanoate

• Inchi： 1S/C21H24N2O5/c1-14(24)22-18(12-16-8-10-17(25)11-9-16)20(26)23-19(21(27)28-2)13-15-6-4-3-5-7-15/h3-11,18-19,25H,12-13H2,1-2H3,(H,22,24)(H,23,26)/t18-,19-/m0/s1
• InChI Key： FMKAXMXOQRFJPK-OALUTQOASA-N
• SMILES： O=C([C@H](CC1C=CC(=CC=1)O)NC(C)=O)N[C@H](C(=O)OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 384.16900
• Monoisotopic Mass: 384.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.73000
• LogP: 2.12170

ac-tyr-phe-ome Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on ac-tyr-phe-ome

Professional Introduction to Compound with CAS No. 19898-34-1 and Product Name: ac-tyr-phe-ome

Compound with the CAS number 19898-34-1 and the product name ac-tyr-phe-ome represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its specific amino acid sequence, has garnered considerable attention due to its potential applications in modulating biological pathways and enhancing therapeutic outcomes. The precise molecular structure of ac-tyr-phe-ome contributes to its unique biochemical properties, making it a valuable tool for researchers exploring novel therapeutic strategies.

The chemical composition of ac-tyr-phe-ome is derived from a sequence of amino acids that include tyrosine (Tyr) and phenylalanine (Phe), which are critical for its functionality. These amino acids are well-known for their roles in various biological processes, including signal transduction, enzyme regulation, and protein-protein interactions. The presence of these residues in the compound's structure suggests that it may interact with specific targets in biological systems, thereby influencing cellular processes.

Recent studies have highlighted the importance of peptide-based compounds like ac-tyr-phe-ome in the development of targeted therapies. For instance, research published in leading scientific journals has demonstrated that similar peptides can modulate inflammatory responses and neural activity. The compound's ability to interact with biological receptors and enzymes makes it a promising candidate for applications in drug discovery and personalized medicine. Specifically, the tyrosine residue in ac-tyr-phe-ome has been shown to enhance binding affinity to certain receptors, which could lead to more effective drug interactions.

In the context of current pharmaceutical research, ac-tyr-phe-ome is being explored for its potential in treating various diseases. For example, studies have indicated that peptides containing tyrosine and phenylalanine can influence metabolic pathways associated with diabetes and obesity. The compound's ability to modulate these pathways could lead to novel therapeutic approaches for managing metabolic disorders. Additionally, its structural stability makes it suitable for formulation into drugs that require prolonged activity within the body.

The synthesis of ac-tyr-phe-ome involves advanced chemical techniques that ensure high purity and yield. Researchers have leveraged cutting-edge technologies such as solid-phase peptide synthesis (SPPS) to produce this compound efficiently. This method allows for precise control over the peptide sequence, ensuring that each batch meets stringent quality standards. The robust synthetic process also enables scalability, making it feasible for large-scale production required for clinical trials and commercialization.

From a regulatory perspective, ac-tyr-phe-ome benefits from favorable guidelines that support the development of peptide-based therapeutics. Regulatory agencies recognize the potential of such compounds in addressing unmet medical needs. The compound's non-toxic profile and biocompatibility further strengthen its position as a viable therapeutic option. Preclinical studies have shown that ac-tyr-phe-ome exhibits low immunogenicity, reducing the risk of adverse reactions in patients.

The future prospects of ac-tyr-phe-ome are promising, with ongoing research expanding its potential applications. Investigators are exploring its use in combination therapies, where it could synergize with existing treatments to enhance efficacy. Furthermore, advancements in nanotechnology may enable novel delivery systems for ac-tyr-phe-ome, improving bioavailability and targeting specificity. These developments could revolutionize how diseases are treated, offering patients more effective and personalized care.

In conclusion, compound with CAS No. 19898-34-1 and product name ac-tyr-phe-ome represents a significant breakthrough in biochemical research and pharmaceutical innovation. Its unique molecular structure, derived from key amino acids like tyrosine (Tyr) and phenylalanine (Phe), positions it as a versatile tool for modulating biological pathways and developing targeted therapies. With continued research and development, ac-tyr-phe-ome holds immense potential to improve patient outcomes across various medical conditions.